Cas no 52562-50-2 (5-methyl-1H-indole-3-carbaldehyde)

5-methyl-1H-indole-3-carbaldehyde structure
52562-50-2 structure
Product Name:5-methyl-1H-indole-3-carbaldehyde
CAS No:52562-50-2
MF:C10H9NO
MW:159.184562444687
MDL:MFCD00022720
CID:56266
PubChem ID:24848132
Update Time:2025-04-18

5-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1H-indole-3-carboxaldehyde
    • 5-Methyl-1H-indole-3-carbaldehyde
    • 5-METHYLINDOLE-3-ALDEHYDE
    • 5-Methylindole-3-carboxaldehyde
    • 5-Methylindole-3-carboxyaldehyde
    • NSC 88872
    • SB14971
    • SY056967
    • BB 0262351
    • SCHEMBL1094048
    • 52562-50-2
    • MFCD00022720
    • AB01330564-02
    • FT-0620624
    • 5-methylindole-3-carbaldehyde
    • PS-3921
    • NSC88872
    • CS-W022408
    • A15619
    • Z1138836779
    • M-4014
    • NSC-88872
    • NCGC00337092-01
    • 1H-Indole-3-carbaldehyde, 5-methyl-
    • 3-formyl-5-methylindole
    • 3-Carboxaldehyde, 5-methylindole-
    • AKOS004116765
    • DTXSID60293350
    • BCP26809
    • EN300-80346
    • 5-Methylindole-3-carboxaldehyde, 97%
    • AM20060428
    • STK504683
    • BBL027882
    • ALBB-007648
    • DB-013348
    • 5-methyl-1H-indole-3-carbaldehyde
    • MDL: MFCD00022720
    • Inchi: 1S/C10H9NO/c1-7-2-3-10-9(4-7)8(6-12)5-11-10/h2-6,11H,1H3
    • InChI Key: ZTNQWTPWKNDRNF-UHFFFAOYSA-N
    • SMILES: O=CC1=CNC2C=CC(C)=CC=21

Computed Properties

  • Exact Mass: 159.06800
  • Monoisotopic Mass: 159.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.9A^2
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.226
  • Melting Point: 148-151 °C (lit.)
  • Boiling Point: 348.2°C at 760 mmHg
  • Flash Point: 172.3°C
  • Refractive Index: 1.698
  • PSA: 32.86000
  • LogP: 2.28880
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-methyl-1H-indole-3-carbaldehyde Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-methyl-1H-indole-3-carbaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methyl-1H-indole-3-carbaldehyde Pricemore >>

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